Cas no 61495-95-2 (Azetidine, 1-acetyl-2,2-dimethyl-)

• Product Name: Azetidine, 1-acetyl-2,2-dimethyl-
• CAS No: 61495-95-2
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 477260
• PubChem ID: 71395293
• Update Time: 2025-04-19

Azetidine, 1-acetyl-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Azetidine, 1-acetyl-2,2-dimethyl-
• 1-(2,2-dimethylazetidin-1-yl)ethanone
• 61495-95-2
• 1-(2,2-Dimethylazetidin-1-yl)ethan-1-one
• SCHEMBL14970431
• DTXSID00816926

• Inchi： 1S/C7H13NO/c1-6(9)8-5-4-7(8,2)3/h4-5H2,1-3H3
• InChI Key： DQCHGFPEKDHNQH-UHFFFAOYSA-N
• SMILES： O=C(C)N1CCC1(C)C

Computed Properties

• Exact Mass: 127.09979
• Monoisotopic Mass: 127.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31